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Compound of Interest

Compound Name: (4-Bromothiophen-2-yl)methanol

Cat. No.: B151693

An In-depth Technical Guide to the Physical Properties of (4-Bromothiophen-2-yl)methanol
For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of (4-
Bromothiophen-2-yl)methanol (CAS No: 79757-77-0), a heterocyclic compound of interest in
synthetic chemistry and drug discovery. The information is compiled from various sources to
ensure a thorough summary for research and development applications.

Chemical Identity

(4-Bromothiophen-2-yl)methanol is a substituted thiophene derivative. Its structure, featuring
a brominated thiophene ring with a hydroxymethyl group, makes it a valuable building block in
the synthesis of more complex molecules.

IUPAC Name: (4-bromothiophen-2-yl)methanol[1][2]

CAS Number: 79757-77-0[1]

Molecular Formula: C5H5BrOS[1][3][4]

Canonical SMILES: C1=C(SC=C1Br)CO[3]

INChl Key: PXZNJHHUYJRFPZ-UHFFFAOY SA-N([3]
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Quantitative Physical Properties

The following table summarizes the key physical properties of (4-Bromothiophen-2-
yl)methanol. Data has been aggregated from multiple suppliers and databases. It is important
to note that some variation exists in reported values, which can be attributed to differences in
purity and measurement conditions.

Property Value Source(s)
Molecular Weight 193.06 g/mol [11[3]
Melting Point 30°Cto35°C [31[5]
Boiling Point 271.5 °C (at 760 mmHg) [4]

Density 1.8+ 0.1 g/cm3 [4]
Refractive Index (n20/D) 1.631 [4]
Physical Appearance White to orange/green powder 3]

or lump

Topological Polar Surface Area  48.5 A2 [4]
XLogP3 1.4 [31[4]

Storage and Handling

Proper storage is crucial to maintain the integrity of the compound.
» Storage Conditions: Store in a dark place under an inert atmosphere at room temperature.
» Sensitivity: The compound is noted to be air sensitive.[3]

Experimental Protocols

While specific experimental details for the determination of this compound's properties are not
extensively published, the following are standard laboratory protocols for measuring the key
physical properties listed above.
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Melting Point Determination

The melting point is a critical indicator of purity.

o Apparatus: A calibrated digital melting point apparatus or a traditional Thiele tube with a
calibrated thermometer.

o Sample Preparation: A small amount of the crystalline solid is packed into a capillary tube to
a height of 2-3 mm.

e Measurement:
o The capillary tube is placed in the heating block of the apparatus.

o The sample is heated at a rapid rate initially, then slowed to 1-2 °C per minute as the
expected melting point is approached.

o The melting range is recorded from the temperature at which the first drop of liquid
appears to the temperature at which the entire sample becomes liquid. For a pure
compound, this range should be narrow.

Boiling Point Determination

The boiling point is determined at a specific atmospheric pressure.

o Apparatus: A distillation setup including a boiling flask, condenser, thermometer, and heating
mantle.

e Procedure:
o A small volume of the liquid compound is placed in the boiling flask with boiling chips.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation head to accurately measure the vapor temperature.

o The liquid is heated gently until it boils, and the vapor-liquid equilibrium is established.
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o The temperature at which the vapor temperature remains constant during distillation is
recorded as the boiling point. The atmospheric pressure is also recorded.

Density Measurement

o Apparatus: A pycnometer (specific gravity bottle) of a known volume and an analytical
balance.

e Procedure:
o The empty pycnometer is weighed.
o ltis then filled with the substance (if liquid) and weighed again.

o The volume of the pycnometer is known, allowing the density to be calculated using the
formula: Density = Mass / Volume.

Refractive Index Measurement

o Apparatus: A calibrated Abbe refractometer.
e Procedure:
o Afew drops of the liquid sample are placed on the prism of the refractometer.

o The prisms are closed, and the instrument is adjusted until the dividing line between the
light and dark fields is sharp and centered on the crosshairs.

o The refractive index is read from the instrument's scale. The temperature is controlled and
recorded, as the refractive index is temperature-dependent.

Logical Workflow for Physical Characterization

The following diagram illustrates a standard workflow for the physical and chemical
characterization of a novel synthetic compound like (4-Bromothiophen-2-yl)methanol.
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Workflow for Physical Characterization of a Chemical Compound
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Caption: Logical workflow for the synthesis, purification, and physical characterization of a
chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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